Cas no 20655-09-8 (pyrimidine, 2-amino-4-fluoro-5-methyl- (8ci))

• Product Name: pyrimidine, 2-amino-4-fluoro-5-methyl- (8ci)
• CAS No: 20655-09-8
• MF: C₅H₆FN₃
• MW: 127.119643688202
• CID: 910210
• PubChem ID: 45080436
• Update Time: 2025-04-19

pyrimidine, 2-amino-4-fluoro-5-methyl- (8ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 2-amino-4-fluoro-5-methyl- (8ci)
• 20655-09-8
• 4-fluoro-5-methylpyrimidin-2-amine
• SCHEMBL7922161

• Inchi： 1S/C5H6FN3/c1-3-2-8-5(7)9-4(3)6/h2H,1H3,(H2,7,8,9)
• InChI Key： ULGYXZSFBURRIZ-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(N)N=1)C

Computed Properties

• Exact Mass: 127.05457537g/mol
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų